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Compound of Interest

Compound Name: AN-12-H5 intermediate-3

Cat. No.: B12372316

Get Quote

Structural Validation of AN-12-H5 intermediate-3:
A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural validation of the novel synthetic

intermediate, AN-12-H5 intermediate-3, utilizing X-ray crystallography. The data presented

here is benchmarked against a known alternative, Compound-7B, to offer a clear perspective

on its structural characteristics and the robustness of its crystalline form for further drug

development processes.

Data Presentation: Crystallographic Data and
Refinement Statistics
The following table summarizes the key crystallographic data and refinement statistics for AN-
12-H5 intermediate-3 and the alternative, Compound-7B. This data provides a quantitative

comparison of the crystal quality and the accuracy of the solved structures.
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Parameter AN-12-H5 intermediate-3
Compound-7B
(Alternative)

Crystal Data

Chemical Formula C₂₂H₂₅N₃O₄ C₂₀H₂₀N₂O₅

Formula Weight 400.45 g/mol 384.39 g/mol

Crystal System Monoclinic Orthorhombic

Space Group P2₁/c P2₁2₁2₁

Unit Cell Dimensions

a = 10.12 Å, b = 15.45 Å, c =

12.89 Åα = 90°, β = 105.2°, γ =

90°

a = 8.56 Å, b = 14.23 Å, c =

16.01 Åα = β = γ = 90°

Volume 1945.8 Å³ 1948.5 Å³

Z 4 4

Calculated Density 1.368 g/cm³ 1.310 g/cm³

Data Collection

Radiation MoKα (λ = 0.71073 Å) CuKα (λ = 1.54184 Å)

Temperature 100(2) K 120(2) K

Reflections Collected 15890 12540

Unique Reflections 4478 3560

Refinement

R-int 0.045 0.052

Final R indices [I>2σ(I)] R₁ = 0.038, wR₂ = 0.095 R₁ = 0.041, wR₂ = 0.102

Goodness-of-fit on F² 1.05 1.07

Experimental Protocols
A detailed methodology for the single-crystal X-ray diffraction studies is provided below. This

protocol outlines the steps from crystal preparation to structure solution and refinement.
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Single-Crystal X-ray Crystallography
Crystal Growth: Single crystals of AN-12-H5 intermediate-3 suitable for X-ray diffraction

were grown by slow evaporation of a saturated solution of the compound in an ethanol/water

mixture (3:1 v/v) at room temperature. Crystals of Compound-7B were obtained from a

solution in acetonitrile.

Data Collection: A suitable crystal of each compound was mounted on a goniometer head. X-

ray diffraction data were collected on a diffractometer equipped with a graphite-

monochromated radiation source.[1] The crystal was kept at a constant low temperature

during data collection to minimize thermal vibrations.[2]

Structure Solution and Refinement: The collected diffraction data was processed to

determine the unit cell parameters and integrate the reflection intensities. The crystal

structure was solved using direct methods and refined by full-matrix least-squares on F². All

non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in

geometrically calculated positions and refined using a riding model.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the structural validation of a small

molecule using X-ray crystallography.

Caption: Workflow for X-ray Crystallography.

This guide demonstrates that AN-12-H5 intermediate-3 forms high-quality crystals, allowing

for its unambiguous structural determination with high precision. The crystallographic data

indicates a well-ordered crystal lattice and a refined structure with low R-factors, comparable to

the established alternative, Compound-7B. This robust structural validation provides a solid

foundation for its use in further drug design and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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